Cas no 2768654-86-8 (1-bromo-3-iodopropane-1,1,2,2,3,3-d6)

• Product Name: 1-bromo-3-iodopropane-1,1,2,2,3,3-d6
• CAS No: 2768654-86-8
• MF: C₃H₆BrI
• MW: 254.925182819366
• CID: 6826890
• PubChem ID: 172402794
• Update Time: 2025-02-20

1-bromo-3-iodopropane-1,1,2,2,3,3-d6 Chemical and Physical Properties

Names and Identifiers

• CS-25093
• 1-bromo-3-iodopropane-1,1,2,2,3,3-d6
• 2768654-86-8

• Inchi： 1S/C3H6BrI/c4-2-1-3-5/h1-3H2/i1D2,2D2,3D2
• InChI Key： ITCHTIHSVATQQI-NMFSSPJFSA-N
• SMILES： IC([2H])([2H])C([2H])([2H])C([2H])([2H])Br

Computed Properties

• Exact Mass: 253.90742Da
• Monoisotopic Mass: 253.90742Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 16.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų